1-(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)-2-(4-ethoxyphenyl)ethanone

• IUPAC Name: 2-(4-ethoxyphenyl)-1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H26N4O2/c1-2-25-18-5-3-17(4-6-18)15-19(24)23-13-11-21(12-14-23)9-10-22-8-7-20-16-22/h3-8,16H,2,9-15H2,1H3
• InChI Key: VJQSJHNHKBYTLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN(CC2)CCN3C=CN=C3
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

1-(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)-2-(4-ethoxyphenyl)ethanone, commonly known as "WAY-100635," is a selective serotonin 5-HT1A receptor antagonist that has been widely used in scientific research. This compound has been synthesized and studied extensively due to its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

Synthesis and Antiviral Activity

One area of research involves the synthesis of derivatives of imidazole-containing compounds for their potential antiviral properties. For example, studies have focused on developing new non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment. Compounds derived from imidazole, such as 2-Amino-1-[4-(1-benzyl-2-ethyl-4-nitro-1H-imidazol-5-yl)piperazin-1-yl]ethanone, have been synthesized and evaluated for their anti-HIV-1 and anti-HIV-2 activity, showing promising results (Al-Masoudi et al., 2007).

Antimicrobial and Antifungal Properties

Research has also explored the antimicrobial and antifungal activities of imidazole piperazine derivatives. A notable study synthesized novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives, which were characterized and evaluated for in vitro antimicrobial activities. Several compounds demonstrated excellent antibacterial and antifungal activities, comparable to standard drugs (Rajkumar et al., 2014).

Analgesic and Anti-inflammatory Applications

Another significant area of application includes the development of σ1 receptor antagonists for pain management. For instance, the synthesis of a pyrazole series led to identifying a compound with outstanding aqueous solubility and high metabolic stability, showing antinociceptive properties in mouse models. This highlights the potential of imidazole piperazine derivatives in developing new pain management therapies (Díaz et al., 2020).

Antibacterial, Antifungal, and Cytotoxic Activities

The design and synthesis of azole-containing piperazine derivatives have been investigated for their antibacterial, antifungal, and cytotoxic activities. Certain compounds exhibited significant antimicrobial efficacy against a range of strains and showed promising in vitro activity against cancer cell lines, suggesting their potential in developing new antimicrobial and anticancer agents (Gan et al., 2010).